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Compound of Interest
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Cat. No.: B150276 Get Quote

Introduction

Fluazifop-p-butyl is a selective, systemic, post-emergence herbicide engineered for the control

of annual and perennial grass weeds within a wide array of broadleaf crops.[1][2][3] Its efficacy

is rooted in the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, a pivotal

component in the biosynthesis of fatty acids in grasses.[4][5] This targeted inhibition disrupts

the formation of cell membranes, leading to necrosis in meristematic tissues and the ultimate

demise of susceptible grass species. The performance of Fluazifop-p-butyl is critically

dependent on several variables, including the growth stage of the target weed, the time of day

of application, and prevailing environmental conditions. These notes provide detailed data and

protocols for researchers to optimize its application for maximum efficacy.

Mechanism of Action Pathway
Fluazifop-p-butyl is absorbed through the foliage and translocated via the phloem to the plant's

growing points (meristems), as well as the rhizomes and stolons of perennial grasses. Within

the plant, the inactive butyl ester is rapidly hydrolyzed to the biologically active fluazifop acid.

This active form specifically inhibits the plastid isoform of the ACCase enzyme found in

grasses, blocking the first committed step in fatty acid synthesis. The resulting depletion of

essential lipids for new cell membranes leads to a cessation of growth within 48 hours, followed

by necrosis of meristematic tissues and eventual plant death within 2 to 4 weeks.
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Caption: Fluazifop-p-butyl's mode of action from foliar application to plant death.

Data Presentation: Efficacy by Application Timing
The timing of fluazifop-p-butyl application is a critical determinant of its efficacy. Optimal timing

involves consideration of both the weed's developmental stage and the diurnal/environmental

conditions at the time of spraying.

Table 1: Influence of Weed Growth Stage on Fluazifop
Efficacy
Applying fluazifop-p-butyl to young, actively growing grasses is paramount for effective control.

Applications should target weeds before they reach advanced growth stages, such as tillering

or heading.
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Weed Type
Target Species
(Example)

Optimal Growth
Stage for
Application

Sub-optimal Stage
(Requires Higher
Rates)

Annual Grasses

Eleusine indica

(Goosegrass),

Digitaria spp.

(Crabgrass),

Volunteer Cereals

2-5 leaf stage, pre-

tillering.
Late tillering stage.

Perennial Grasses

Cynodon dactylon

(Bermudagrass),

Panicum maximum

(Guinea grass)

Actively growing

shoots during spring

flush, before heading.

Mature plants, post-

heading.

Table 2: Influence of Time of Day and Dose on Urochloa
plantaginea Control
Environmental conditions, which fluctuate throughout the day, significantly affect herbicide

uptake and performance. Applications during cooler, more humid periods generally result in

higher efficacy.
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Application Time Dose (g ha⁻¹)
Weed Control (%)
at 20 DAT¹

Dry Mass
Reduction (%) at 20
DAT¹

2 a.m. 80 75 70

110 85 80

140 90 88

170 95 92

200 98 95

6 a.m. 80 80 78

110 88 85

140 92 90

170 97 94

200 99 97

11 a.m. 80 60 55

110 70 65

140 78 72

170 85 80

200 90 85

4 p.m. 80 55 50

110 65 60

140 75 70

170 82 78

200 88 83

9 p.m. 80 70 65

110 80 75
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140 88 82

170 93 88

200 96 91

¹DAT = Days After

Treatment. Data

summarized from

Cieslik, L.F. et al.

(2017).

Logical Relationships: Environmental Factors and
Efficacy
The efficacy of fluazifop is not determined by the time of day itself, but by the environmental

conditions associated with that time. Factors such as temperature, relative humidity (RH), and

photosynthetically active radiation (PAR) influence the physiological state of the weed,

particularly its leaf angle and metabolic activity, which in turn affects herbicide interception and

absorption.
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Caption: Influence of environmental variables on fluazifop efficacy.

Experimental Protocols
The following protocols are based on methodologies from peer-reviewed studies to assess the

optimal application timing of fluazifop-p-butyl.

Protocol 1: Determining Optimal Time-of-Day and Dose-
Response
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Adapted from Cieslik, L.F. et al. (2017).

Objective: To evaluate the efficacy of varying doses of fluazifop-p-butyl applied at different

times of the day on a target grass weed species.

Materials:

Fluazifop-p-butyl formulation (e.g., 13.4 EC or 150 g/L EC).

Nonionic surfactant or crop oil concentrate.

Calibrated research plot sprayer with appropriate nozzles.

Environmental monitoring equipment (thermometer, hygrometer, PAR sensor).

Materials for biomass collection and drying (quadrats, shears, drying oven).

Methodology:

Site Preparation: Establish a field site with a uniform infestation of the target weed (e.g.,

Urochloa plantaginea). Ensure the soil is representative (e.g., clay content 60%).

Experimental Design: Use a randomized complete block design with a factorial treatment

arrangement and four replications.

Factor A (Application Timing): 5 levels (e.g., 2 a.m., 6 a.m., 11 a.m., 4 p.m., 9 p.m.).

Factor B (Herbicide Dose): 5 levels (e.g., 80, 110, 140, 170, 200 g ha⁻¹).

Controls: Include untreated control plots for comparison.

Application:

Apply treatments when the majority of the weed population is at the 2-4 leaf stage.

Use a constant spray volume (e.g., 500 L/ha).

At each application time, record air temperature, relative humidity, and PAR.
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Measure the leaf angle of representative weeds (e.g., 90° for horizontal, 0° for vertical).

Data Collection and Analysis:

Visual Efficacy Assessment: At 20 days after treatment (DAT), visually assess weed

control in each plot using a scale of 0% (no effect) to 100% (complete death).

Biomass Reduction: At 20 DAT, harvest the above-ground weed biomass from two

randomly placed 0.25 m² quadrats within each plot. Dry the biomass at 60°C for 72 hours

and weigh to determine the shoot dry mass.

Statistical Analysis: Analyze the data using ANOVA appropriate for a factorial design.

Calculate dose-response curves to determine the dose required for 50% (D50) or 80%

(D80) reduction in dry mass for each application time.

Experimental Workflow Diagram
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Caption: A generalized workflow for fluazifop efficacy experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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